Cas no 1289023-67-1 (Rimegepant)
Rimegepant Chemical and Physical Properties
Names and Identifiers
-
- [(5S,6S,9R)-5-amino-6-(2,3-difluorophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-yl] 4-(2-oxo-3H-imidazo[4,5-b]pyridin-1-yl)piperidine-1-carboxylate
- (5S,6S,9R)-5-amino-6-(2,3-difluorophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-yl 4-(2-oxo-2,3-dihydro-1H-imidazo[4,5-b]pyridin-1-yl)piperidine-1-carboxylate
- (5S,6S,9R)-5-nitro-6-(2,3-difluorophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-yl 4-(2-oxo-2,3-dihydro-1H-imidazo[4,5-b]pyridin-1-yl)piperidine-1-carboxylate
- HY-15498
- UNII-997WVV895X
- CHEMBL2178422
- SureCN1670580
- BMS 927711
- CS-1027
- BMS-927711
- Rimegepant
- 4-(2,3-Dihydro-2-oxo-1H-imidazo[4,5-b]pyridin-1-yl)-1-piperidinecarboxylic acid (5S,6S,9R)-5-amino-6-(2,3-difluorophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-yl ester
- BMS-927711(Rimegepant)
- NS00072932
- BR174969
- RIMEGEPANT [WHO-DD]
- Rimegepant (BMS-927711)
- BRD-K55781385-001-01-7
- [(5S,6S,9R)-5-amino-6-(2,3-difluorophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-yl]4-(2-oxo-3H-imidazo[4,5-b]pyridin-1-yl)piperidine-1-carboxylate
- GTPL10704
- Rimegepant (USAN/INN)
- 997WVV895X
- 1289023-67-1
- RIMEGEPANT [INN]
- BHV3000
- SCHEMBL1670580
- BMS-927711(Rimegepant)?
- BHV-3000
- compound 8 (PMID: 23153230)
- RIMEGEPANT [USAN]
- Vydura
- MS-29878
- C28H28F2N6O3
- compound 8 [PMID: 23153230]
- 1374024-48-2
- RIMEGEPANT [MI]
- (5S,6S,9R)-5-amino-6-(2,3-difluorophenyl)-5H,6H,7H,8H,9H-cyclohepta[b]pyridin-9-yl 4-{2-oxo-1H,2H,3H-imidazo[4,5-b]pyridin-1-yl}piperidine-1-carboxylate
- s6659
- AC-36251
- DTXSID70156003
- Q27272184
- D10662
- Rimegepant [USAN:INN]
- NCGC00378677-01
- DB12457
- rimegepantum
- 1-PIPERIDINECARBOXYLIC ACID, 4-(2,3-DIHYDRO-2-OXO-1H-IMIDAZO(4,5-B)PYRIDIN-1-YL)-, (5S,6S,9R)-5-AMINO-6-(2,3-DIFLUOROPHENYL)-6,7,8,9-TETRAHYDRO-5H-CYCLOHEPTA(B)PYRIDIN-9-YL ESTER
- AKOS030526382
- AT13249
- EN300-18167173
- BMS927711
- EX-A1922
- DTXCID1078494
- BDBM50400098
-
- MDL: MFCD23098777
- Inchi: 1S/C28H28F2N6O3/c29-20-6-1-4-17(23(20)30)18-8-9-22(25-19(24(18)31)5-2-12-32-25)39-28(38)35-14-10-16(11-15-35)36-21-7-3-13-33-26(21)34-27(36)37/h1-7,12-13,16,18,22,24H,8-11,14-15,31H2,(H,33,34,37)/t18-,22+,24-/m0/s1
- InChI Key: KRNAOFGYEFKHPB-ANJVHQHFSA-N
- SMILES: FC1C(=CC=CC=1[C@H]1[C@@H](C2=CC=CN=C2[C@@H](CC1)OC(N1CCC(CC1)N1C(NC2C1=CC=CN=2)=O)=O)N)F
Computed Properties
- Exact Mass: 534.21909510g/mol
- Monoisotopic Mass: 534.21909510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 39
- Rotatable Bond Count: 5
- Complexity: 891
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 114Ų
Experimental Properties
- Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.014 g/l) (25 º C),
Rimegepant Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years *The compound is unstable in solutions, freshly prepared is recommended.
Rimegepant Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| S e l l e c k ZHONG GUO | S6659-5mg |
Rimegepant (BMS-927711) |
1289023-67-1 | 99.99% | 5mg |
¥1911.66 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S6659-25mg |
Rimegepant (BMS-927711) |
1289023-67-1 | 99.99% | 25mg |
¥6461.11 | 2023-09-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B125641-100mg |
Rimegepant |
1289023-67-1 | 98% | 100mg |
¥15449.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B125641-10mg |
Rimegepant |
1289023-67-1 | 98% | 10mg |
¥2544.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B125641-25mg |
Rimegepant |
1289023-67-1 | 98% | 25mg |
¥5562.90 | 2023-09-04 | |
| DC Chemicals | DC12800-100 mg |
BMS-927711(Rimegepant) |
1289023-67-1 | >98% | 100mg |
$850.0 | 2022-02-28 | |
| DC Chemicals | DC12800-250 mg |
BMS-927711(Rimegepant) |
1289023-67-1 | >98% | 250mg |
$1500.0 | 2022-02-28 | |
| DC Chemicals | DC12800-1 g |
BMS-927711(Rimegepant) |
1289023-67-1 | >98% | 1g |
$2900.0 | 2022-02-28 | |
| TRC | R517100-50mg |
Rimegepant |
1289023-67-1 | 50mg |
$ 10109.00 | 2023-04-15 | ||
| TRC | R517100-500mg |
Rimegepant |
1289023-67-1 | 500mg |
$ 18908.00 | 2023-04-15 |
Rimegepant Suppliers
Rimegepant Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Rimegepant
Comprehensive Overview of Rimegepant (CAS No. 1289023-67-1): Mechanism, Clinical Applications, and Future Perspectives
Rimegepant (CAS No. 1289023-67-1), a groundbreaking calcitonin gene-related peptide (CGRP) receptor antagonist, has emerged as a pivotal therapeutic option for acute migraine treatment and prevention. Marketed under the brand name Nurtec ODT, this small-molecule drug represents a paradigm shift in migraine management, offering patients a non-vasoconstrictive alternative with superior tolerability. Its unique orally disintegrating tablet (ODT) formulation enhances convenience, addressing a critical unmet need in neurological therapeutics.
The molecular mechanism of Rimegepant centers on selective inhibition of the CGRP receptor, a key mediator of migraine pathophysiology. Unlike traditional triptans, which constrict blood vessels, Rimegepant modulates neurogenic inflammation without cardiovascular restrictions—a feature that has propelled its adoption among patients with comorbid hypertension or coronary artery disease. Clinical trials (e.g., Phase 3 BHV3000-305 study) demonstrated statistically significant pain relief within 2 hours post-dose and sustained freedom from most bothersome symptoms (MBS), positioning it as a first-line abortive therapy.
Current research explores Rimegepant's potential in chronic migraine prophylaxis, with FDA approval for preventive use marking a major milestone. Real-world evidence suggests synergistic effects when combined with monoclonal antibody CGRP inhibitors, sparking interest in combination therapy protocols. The drug's favorable pharmacokinetic profile—including 75% oral bioavailability and 11-hour half-life—supports both acute and preventive dosing regimens, while its limited hepatic metabolism reduces drug-drug interaction risks.
Patient-centric advantages include rapid onset of action (achieving therapeutic plasma concentrations within 30 minutes) and minimal adverse effects (primarily mild nausea in ≤2% of cases). These attributes have made Rimegepant particularly valuable for menstrual migraine sufferers and those with medication overuse headache history. Emerging data also suggests potential utility in post-traumatic headache and cluster headache subtypes, though further studies are warranted.
From a healthcare economics perspective, Rimegepant demonstrates cost-effectiveness through reduced emergency department visits and improved quality-adjusted life years (QALYs). Its thermostable formulation eliminates cold-chain requirements, enhancing distribution efficiency. Ongoing investigations into pediatric migraine applications and geriatric pharmacokinetics aim to expand its therapeutic footprint, while digital therapeutics integration explores pairing with migraine tracking apps for personalized care.
The synthesis of Rimegepant (CAS 1289023-67-1) involves innovative chiral synthesis techniques to ensure >99.5% enantiomeric purity, critical for receptor binding specificity. Analytical characterization employs HPLC-MS/MS for impurity profiling and polymorph screening to guarantee formulation stability. These pharmaceutical sciences advancements underscore why Rimegepant has become a benchmark for next-generation migraine therapeutics.
Future directions include investigating Rimegepant's effects on central sensitization and cortical spreading depression, with preclinical models suggesting possible neuroprotective properties. The development of extended-release formulations could further optimize its prophylactic potential. As precision medicine advances, pharmacogenomic studies may identify genetic predictors of response, solidifying Rimegepant's role in personalized headache medicine.
1289023-67-1 (Rimegepant) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)